Cas no 6036-00-6 (2-Naphthalenesulfonic acid hydrate)

2-Naphthalenesulfonic acid hydrate Properties

Names and Identifiers

• Naphthalene-2-sulfonic acid hydrate
• 2-Naphthalenesulfonic Acid Monohydrate
• 2-Naphthalenesulfonic
• 2-Naphthalenesulfonic Acid Hydrate
• 2-Naphthalenesulfonic Acid Monohydrate 2-Naphthalenesulfonic Acid Monohydrate
• NAPHTHALENE-2-SULPHONIC ACID HYDRATE
• 2-Naphthalenesulfonicacid, monohydrate (8CI,9CI)
• b-Naphthalenesulfonic acid monohydrate
• SCHEMBL756081
• MFCD00149271
• naphthalene-2-sulfonic acid;hydrate
• AKOS015912774
• Naphthalene-2-sulfonic acid--water (1/1)
• 76530-12-6
• CS-0155872
• 2-NAPHTHALENESULFONIC ACID HYDRATE, 99
• A804458
• 4-Bromo-5-chlorothiophene-2-sulphonylchloride
• 2-Naphthalenesulfonic acid, hydrate (1:x)
• BS-44184
• HKGOFWIZZIYCOS-UHFFFAOYSA-N
• DTXSID80608124
• F0001-1950
• E76020
• 6036-00-6
• 2-NAPHTHALENESULFONICACIDHYDRATE
• 2-naphthalene-sulfonic acid monohydrate
• naphthalene-2-sulphonic acid monohydrate
• 2-naphthalenesulfonic acid hydrate
• 2-Naphthalenesulfonic acid monohydrate
• +Expand

• MDL： MFCD00149271
• InChIKey： HKGOFWIZZIYCOS-UHFFFAOYSA-N
• Inchi： 1S/C10H8O3S.H2O/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10;/h1-7H,(H,11,12,13);1H2
• SMILES： C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)O.O

Computed Properties

• Exact Mass: 226.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 226.02997997g/mol
• Heavy Atom Count: 15
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• LogP: 3.10300
• PSA: 71.98000
• Merck: 6377
• Melting Point: 122.0 to 125.0 deg-C
• Density: 1.44

2-Naphthalenesulfonic acid hydrate Security Information

• Symbol: GHS05
• RTECS：QK1225000
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2583
• Hazard Statement： H290-H303-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P405-P406-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： R34

2-Naphthalenesulfonic acid hydrate Customs Data

• Customs Data：

  Canadacustoms code:

  2915909900

  Summary:

  2915909900. Other Saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt